Cas no 352431-50-6 (Sodium 17beta-Estradiol-2,4,16,16-d4 3-Sulfate (Stabilized with TRIS, 50% w/w))

• Product Name: Sodium 17beta-Estradiol-2,4,16,16-d4 3-Sulfate (Stabilized with TRIS, 50% w/w)
• CAS No: 352431-50-6
• MF: C₁₈H₂₃NaO₅S
• MW: 378.451642274857
• CID: 302979
• PubChem ID: 90472191
• Update Time: 2025-06-13

Sodium 17beta-Estradiol-2,4,16,16-d4 3-Sulfate (Stabilized with TRIS, 50% w/w) Chemical and Physical Properties

Names and Identifiers

• Estra-1,3,5(10)-triene-2,4,16,16-d4-3,17-diol,3-(hydrogen sulfate), monosodium salt, (17a)- (9CI)
• SODIUM 17BETA-ESTRADIOL-2,4,16,16-D4 3-SULFATE
• Sodium 17β-Estradiol-2,4,16,16-D4 3-Sulfate
• A-Estradiol sulfate-d4 (sodium)
• 17
• HY-141672S1
• Sodium;[(8R,9S,13S,14S,17S)-2,4,16,16-tetradeuterio-17-hydroxy-13-methyl-7,8,9,11,12,14,15,17-octahydro-6H-cyclopenta[a]phenanthren-3-yl] sulfate
• Sodium 17beta-Estradiol-2,4,16,16-d4 3-Sulfate (Stabilized with TRIS, 50% w/w)
• MS-26176
• CS-0438560
• F91312
• 352431-50-6
• 17 beta-Estradiol sulfate-d4 (sodium)
• DA-49130
• 17beta-Estradiol sulfate-d4 sodium

• Inchi： 1S/C18H24O5S.Na/c1-18-9-8-14-13-5-3-12(23-24(20,21)22)10-11(13)2-4-15(14)16(18)6-7-17(18)19;/h3,5,10,14-17,19H,2,4,6-9H2,1H3,(H,20,21,22);/q;+1/p-1/t14-,15-,16+,17+,18+;/m1./s1/i3D,7D2,10D;
• InChI Key： LMJQCTISQYSLPF-LDBFCMRTSA-M
• SMILES： S(=O)(=O)([O-])OC1C([2H])=CC2=C(C=1[2H])CC[C@@H]1[C@@H]2CC[C@]2(C)[C@H](C([2H])([2H])C[C@H]21)O.[Na+]

Computed Properties

• Exact Mass: 378.14100
• Monoisotopic Mass: 379.149
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 585
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95Ų

Experimental Properties

• PSA: 95.04000
• LogP: 3.82340

Sodium 17beta-Estradiol-2,4,16,16-d4 3-Sulfate (Stabilized with TRIS, 50% w/w) Security Information

• Storage Condition：0-6°C

Additional information on Sodium 17beta-Estradiol-2,4,16,16-d4 3-Sulfate (Stabilized with TRIS, 50% w/w)

Comprehensive Overview of Sodium 17beta-Estradiol-2,4,16,16-d4 3-Sulfate (Stabilized with TRIS, 50% w/w) (CAS No. 352431-50-6)

Sodium 17beta-Estradiol-2,4,16,16-d4 3-Sulfate (Stabilized with TRIS, 50% w/w) is a deuterated and sulfated derivative of estradiol, a naturally occurring estrogen hormone. This compound, identified by CAS No. 352431-50-6, is widely utilized in biomedical research, particularly in studies involving hormone metabolism, pharmacokinetics, and tracer analysis. The inclusion of TRIS (tris(hydroxymethyl)aminomethane) as a stabilizer ensures the compound's longevity and reliability in experimental settings, making it a preferred choice for researchers.

The deuterated form (d4) of this compound enhances its utility in mass spectrometry and nuclear magnetic resonance (NMR) studies, where isotopic labeling is critical for tracking metabolic pathways. The sulfate group at the 3-position further mimics endogenous estrogen conjugates, enabling accurate in vitro and in vivo simulations. This combination of features makes Sodium 17beta-Estradiol-2,4,16,16-d4 3-Sulfate indispensable for advancing our understanding of estrogen-related physiological and pathological processes.

In recent years, the demand for stable isotope-labeled compounds like Sodium 17beta-Estradiol-2,4,16,16-d4 3-Sulfate has surged, driven by the growing focus on precision medicine and personalized healthcare. Researchers are increasingly investigating the role of estrogen metabolites in diseases such as breast cancer, osteoporosis, and cardiovascular disorders. This compound's ability to serve as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) has made it a cornerstone in clinical diagnostics and therapeutic monitoring.

Another area of interest is the compound's application in environmental science. Estrogens and their metabolites are emerging as environmental contaminants, often detected in water systems due to pharmaceutical waste. The deuterated form of this compound aids in developing sensitive analytical methods to quantify trace levels of estrogenic compounds, addressing concerns about endocrine-disrupting chemicals (EDCs) in ecosystems.

From a technical standpoint, the 50% w/w stabilization with TRIS ensures that the compound remains stable under varying storage conditions, reducing degradation risks. This feature is particularly valuable for long-term studies or when shipping to regions with extreme climates. The compound's compatibility with aqueous solutions also simplifies its use in cell culture and animal studies, further broadening its applicability.

As the scientific community continues to explore the complexities of hormone signaling and metabolism, Sodium 17beta-Estradiol-2,4,16,16-d4 3-Sulfate (Stabilized with TRIS, 50% w/w) remains a critical tool. Its versatility, combined with the precision offered by deuterium labeling, positions it at the forefront of cutting-edge research. Whether in drug development, environmental monitoring, or clinical diagnostics, this compound exemplifies the synergy between chemistry and biology in addressing modern scientific challenges.